Cas no 899955-08-9 (N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899955-08-9
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5500057
• Update Time: 2025-07-17

N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C17H16N2O4S/c1-11-7-3-5-9-14(11)18-16(20)12(2)19-17(21)13-8-4-6-10-15(13)24(19,22)23/h3-10,12H,1-2H3,(H,18,20)
• InChI Key： BZNTXHCLLBRAOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Recent Advances in the Study of N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899955-08-9)

The compound N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899955-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole sulfonamide core, has demonstrated promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific inflammatory pathways, particularly those involving NF-κB and COX-2. A 2023 study published in the Journal of Medicinal Chemistry revealed that 899955-08-9 exhibits potent inhibitory effects on NF-κB activation, which is a critical regulator of inflammatory responses. The study further demonstrated that the compound's efficacy is comparable to that of established anti-inflammatory drugs, but with a potentially improved safety profile due to its selective targeting of inflammatory mediators.

In addition to its anti-inflammatory properties, 899955-08-9 has shown remarkable potential as an anticancer agent. Research conducted by a team at the University of Cambridge in 2024 highlighted the compound's ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The study identified that the benzothiazole sulfonamide moiety plays a crucial role in binding to and inhibiting the activity of survivin, a protein that is overexpressed in many cancers and associated with poor prognosis. This discovery opens new avenues for the development of targeted therapies for survivin-dependent cancers.

The synthetic chemistry surrounding 899955-08-9 has also seen significant advancements. A recent publication in Organic Letters (2024) detailed a novel, high-yield synthetic route that reduces the number of steps and improves the overall efficiency of production. This method employs a one-pot cascade reaction, which not only enhances the scalability of the synthesis but also minimizes the generation of hazardous byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 899955-08-9. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its absorption and distribution. Additionally, while preclinical toxicity studies have shown favorable results, comprehensive safety assessments in human trials are still required to fully evaluate its therapeutic potential.

In conclusion, the recent research on N-(2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899955-08-9) underscores its dual role as an anti-inflammatory and anticancer agent. The elucidation of its molecular targets and the optimization of its synthetic pathways represent significant strides toward its potential clinical application. Future studies should focus on addressing the pharmacokinetic limitations and advancing the compound through the stages of clinical development to realize its full therapeutic promise.